Cas no 1142214-33-2 (2-(1,3-benzothiazol-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1,3-benzothiazol-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1142214-33-2
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 1072416
• PubChem ID: 25219889
• Update Time: 2025-04-20

2-(1,3-benzothiazol-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Benzothiazol-2-yl)cyclopropane-carboxylic acid
• 2-(1,3-benzothiazol-2-yl)cyclopropane-1-carboxylic acid
• 2-(1,3-benzothiazol-2-yl)cyclopropanecarboxylic acid
• AKOS005171665
• 2-(Benzo[d]thiazol-2-yl)cyclopropanecarboxylicacid
• EN300-1835583
• 2-(Benzo[d]thiazol-2-yl)cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 2-(2-benzothiazolyl)-
• STK504820
• DTXSID801229203
• 1142214-33-2
• SCHEMBL3902204

• MDL： MFCD12027504
• Inchi： 1S/C11H9NO2S/c13-11(14)7-5-6(7)10-12-8-3-1-2-4-9(8)15-10/h1-4,6-7H,5H2,(H,13,14)
• InChI Key： QENQUKIOSLLIGG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1CC1C(=O)O

Computed Properties

• Exact Mass: 219.035
• Monoisotopic Mass: 219.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 2.1